Cas no 477854-85-6 (4-Phenoxy-2-phenylpyrimidine-5-carboxylic acid)

• Product Name: 4-Phenoxy-2-phenylpyrimidine-5-carboxylic acid
• CAS No: 477854-85-6
• MF: C₁₇H₁₂N₂O₃
• MW: 292.2887840271
• CID: 5704577
• PubChem ID: 1474633
• Update Time: 2023-10-15

4-Phenoxy-2-phenylpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Oprea1_144294
• HMS2645E14
• 4-phenoxy-2-phenylpyrimidine-5-carboxylic acid
• MLS000755265
• SCHEMBL5115261
• AKOS005078425
• 477854-85-6
• 11M-584S
• SMR000338140
• 4-phenoxy-2-phenylpyrimidine-5-carboxylicacid
• CHEMBL1415995
• 4-phenoxy-2-phenyl-5-pyrimidinecarboxylic acid
• 5-Pyrimidinecarboxylic acid, 4-phenoxy-2-phenyl-
• 4-Phenoxy-2-phenylpyrimidine-5-carboxylic acid

• Inchi： 1S/C17H12N2O3/c20-17(21)14-11-18-15(12-7-3-1-4-8-12)19-16(14)22-13-9-5-2-6-10-13/h1-11H,(H,20,21)
• InChI Key： BXPBQGOKPVBXOE-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=C(C(=O)O)C=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 292.08479225g/mol
• Monoisotopic Mass: 292.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.3Ų

Experimental Properties

• Density: 1.303±0.06 g/cm3(Predicted)
• Boiling Point: 380.9±34.0 °C(Predicted)
• pka: 2.06±0.10(Predicted)